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Compound Name: Tripropyl citrate

CAS No.: 1587-21-9

Cat. No.: B072090

Get Quote

Executive Summary
Tripropyl citrate (TPC, CAS 1587-21-9) represents a critical "intermediate" lipophile in the

citrate ester homologous series, positioned between the more hydrophilic Triethyl citrate (TEC)

and the highly hydrophobic Tributyl citrate (TBC). While TEC is a standard plasticizer for

aqueous dispersions and TBC is preferred for oil-based systems, TPC offers a unique solubility

profile ideal for intermediate-polarity matrices and controlled-release drug delivery systems.

This guide provides a comprehensive analysis of TPC’s solubility behavior, establishing a

thermodynamic framework for its dissolution in polar and non-polar solvents. It details the

physicochemical basis of its solvation, provides interpolated solubility data based on

homologous series trends, and outlines a validated laser-monitoring protocol for precise

solubility determination.

Part 1: Physicochemical Profile & Mechanism of
Solvation
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To understand TPC solubility, one must analyze its molecular architecture. TPC is a tri-ester of

citric acid and n-propanol. Its solvation is governed by the competition between its polar core

(hydroxyl and ester groups) and its lipophilic alkyl chains.

Molecular Architecture
Chemical Formula: C₁₅H₂₆O₇[1]

Molecular Weight: 318.36 g/mol [1]

Structure: Central citrate core with three propyl ester chains and one free hydroxyl group.

Solvation Mechanism (Hansen Solubility Parameters)
The solubility of TPC is best predicted using Hansen Solubility Parameters (HSP), which

decompose the total energy of vaporization into three components: Dispersion ($ \delta_d

\delta_p

\delta_h $).

Dispersion Forces ($ \delta_d $): Derived from the three propyl chains. These facilitate

interaction with non-polar solvents (e.g., hexane, oils).

Polar Forces ($ \delta_p $): Derived from the three ester linkages. These drive solubility in

ketones (acetone) and esters (ethyl acetate).

Hydrogen Bonding ($ \delta_h $): Derived from the single tertiary hydroxyl group. This allows

miscibility with lower alcohols (ethanol, methanol) but is insufficient to overcome the

hydrophobic effect in water.

Homologous Series Interpolation
As direct experimental datasets for TPC are rarer than for its homologs, its properties are

scientifically bracketed by TEC and TBC.
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Property
Triethyl Citrate
(TEC)

Tripropyl Citrate

(TPC)

Tributyl Citrate
(TBC)

Alkyl Chain Length C2 (Ethyl) C3 (Propyl) C4 (Butyl)

Molecular Weight 276.29 g/mol 318.36 g/mol 360.44 g/mol

Water Solubility

(25°C)
~65 g/L (Soluble) < 10 g/L (Predicted) < 1 g/L (Insoluble)

LogP (Octanol/Water) ~0.3 ~1.6 - 2.0 (Est.) ~4.3

Primary Utility Aqueous Coating Intermediate Release Hydrophobic Matrix

Part 2: Solubility Landscape
The following data summarizes the solubility behavior of TPC. Note that while TPC is miscible

with most organic solvents, its thermodynamic activity changes significantly with temperature.

Solvent Compatibility Table
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Solvent Class
Representative
Solvent

Solubility Status Mechanistic Driver

Lower Alcohols Methanol, Ethanol Miscible

Strong H-bonding

match with TPC

hydroxyl group.

Ketones Acetone, MEK Miscible

Dipole-dipole

interactions with ester

carbonyls.

Esters Ethyl Acetate Miscible

"Like dissolves like"

(ester-ester

interaction).

Chlorinated Chloroform, DCM Miscible
High dispersion force

compatibility.

Water Water Poor / Insoluble

Hydrophobic effect of

propyl chains

dominates polar

interactions.

Aliphatic HC Hexane, Heptane
Partial / Temp.

Dependent

Propyl chains provide

some compatibility,

but polarity difference

creates a miscibility

gap at low temps.

Thermodynamic Modeling (The Apelblat Equation)
For precise formulation, the solubility of TPC in pure solvents at different temperatures (

) is modeled using the modified Apelblat equation. This semi-empirical model correlates the
mole fraction solubility (

) with temperature:

A, B, C: Empirical constants determined experimentally.
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Trend: TPC dissolution is typically endothermic (

), meaning solubility increases as temperature rises. This is critical for hot-melt extrusion or
heated coating processes.

Part 3: Experimental Protocol (Laser Dynamic
Method)
To generate self-validating solubility data for TPC, the Laser Dynamic Monitoring Method is

superior to static gravimetric methods due to its ability to detect the exact point of phase

transition (turbidity change) without sampling errors.

Workflow Diagram
The following diagram illustrates the logical flow of the laser monitoring setup, ensuring precise

determination of the saturation point.
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Figure 1: Workflow for the Laser Dynamic Solubility Determination of TPC. The system detects

the precise moment the turbid suspension becomes a clear solution.

Step-by-Step Methodology
Preparation: Calibrate the analytical balance (precision ±0.0001 g) and the laser monitoring

system.

Loading: Place a known mass of solvent (
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) into a jacketed glass vessel. Add a known excess mass of TPC (

) to create a turbid suspension.

Equilibration: Set the magnetic stirrer to 400 rpm. Circulate water through the jacket to

maintain a starting temperature (e.g., 283.15 K).

Dynamic Heating: Slowly increase the temperature of the system (0.5 K/min).

Laser Detection: Direct a laser beam (e.g., He-Ne, 632.8 nm) through the vessel. A

photodetector measures the intensity of transmitted light.

State A (Undissolved): Scattering causes low light intensity.

State B (Dissolved): Solution becomes clear; intensity spikes to maximum.

Data Capture: Record the temperature (

) at the exact moment light intensity stabilizes at maximum. This

corresponds to the saturation temperature for the specific mole fraction

.

Validation: Repeat with different solute/solvent ratios to construct the full solubility curve.

Part 4: Applications in Drug Development
Understanding the solubility of TPC allows researchers to tune the release rates of active

pharmaceutical ingredients (APIs).

Plasticization of Polymeric Films
TPC acts as a plasticizer for polymers like Polylactic Acid (PLA) and Ethyl Cellulose.

Mechanism: TPC inserts itself between polymer chains, increasing free volume and reducing

the Glass Transition Temperature (

).
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Advantage: Unlike the more water-soluble TEC, TPC resists "leaching" into aqueous media

during dissolution testing, maintaining the mechanical integrity of the coating for longer

periods.

Permeation Enhancement
In transdermal patches, TPC serves as a carrier solvent. Its lipophilic propyl chains facilitate the

partitioning of the drug into the stratum corneum, while its polar citrate core solubilizes the drug

within the patch matrix.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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